(s)-Trifluoromethylalanine
Overview
Description
(s)-Trifluoromethylalanine, also known as CF3-Ala, is a non-natural amino acid that has gained significant attention in the field of chemical biology and medicinal chemistry. It is a fluorinated analog of alanine and contains a trifluoromethyl group (-CF3) in place of a methyl group (-CH3). This alteration in the chemical structure of alanine has led to the development of novel drugs and therapeutic agents.
Scientific Research Applications
Monitoring Proteolytic Activity : (R)-trifluoromethylalanine ((R)-TfmAla) is effective in monitoring trypsin proteolytic activity and increases resistance to pepsin degradation in 19F NMR-based enzymatic assays (Devillers et al., 2021).
Synthesis for Peptide Incorporation : There's a reliable synthetic methodology for incorporating enantiopure (R)- and (S)-α-trifluoromethylalanines into peptides, enabling solid phase peptide synthesis (Devillers et al., 2016).
Stabilizing Protein Structures : Highly fluorinated amino acids, like trifluoromethylalanine, can decrease the helix propensity of hydrocarbon amino acids significantly, potentially offering more stable protein structures (Chiu et al., 2006); (Chiu et al., 2009).
Antitumor Drug Development : Platinum-based antitumor drugs containing enantiomerically pure alpha-trifluoromethyl alanine show promise for treating various cancers with a different mechanism of action than cisplatin (Margiotta et al., 2005).
Genetic Incorporation in Proteins : This amino acid's potential extends to genetic incorporation into proteins for varied studies and biotechnological developments using a single recombinant expression system (Wang et al., 2013).
NMR Probing of Proteins : (S)-Trifluoromethylalanine enables 19F NMR to study protein conformational changes and interactions, with broad applications in biological studies (Jackson et al., 2007).
properties
IUPAC Name |
(2S)-2-amino-3,3,3-trifluoro-2-methylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6F3NO2/c1-3(8,2(9)10)4(5,6)7/h8H2,1H3,(H,9,10)/t3-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBQBFDPQDFDHEC-VKHMYHEASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)(C(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@](C(=O)O)(C(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401296159 |
Source
|
| Record name | 3,3,3-Trifluoro-2-methyl-D-alanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401296159 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
102210-03-7 |
Source
|
| Record name | 3,3,3-Trifluoro-2-methyl-D-alanine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=102210-03-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,3,3-Trifluoro-2-methyl-D-alanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401296159 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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